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S-Phenylmercapturic Acid S-Phenylmercapturic Acid S-Phenylmercapturic acid (S-PMA) is a metabolite of benzene used as a biomarker for benzene exposure in humans. In industrial workers, urinary concentrations of up to 543 µg/g creatinine have been detected. In a study of benzene exposure through tobacco smoke inhalation in humans, smokers had a urinary concentration of 9.1 µg S-PMA/g creatinine compared with 4.8 µg S-PMA/g creatinine in non-smokers.
Brand Name: Vulcanchem
CAS No.: 4775-80-8
VCID: VC0014860
InChI: InChI=1S/C11H13NO3S/c1-8(13)12-10(11(14)15)7-16-9-5-3-2-4-6-9/h2-6,10H,7H2,1H3,(H,12,13)(H,14,15)/t10-/m0/s1
SMILES: CC(=O)NC(CSC1=CC=CC=C1)C(=O)O
Molecular Formula: C11H13NO3S
Molecular Weight: 239.29 g/mol

S-Phenylmercapturic Acid

CAS No.: 4775-80-8

Reference Standards

VCID: VC0014860

Molecular Formula: C11H13NO3S

Molecular Weight: 239.29 g/mol

S-Phenylmercapturic Acid - 4775-80-8

CAS No. 4775-80-8
Product Name S-Phenylmercapturic Acid
Molecular Formula C11H13NO3S
Molecular Weight 239.29 g/mol
IUPAC Name (2R)-2-acetamido-3-phenylsulfanylpropanoic acid
Standard InChI InChI=1S/C11H13NO3S/c1-8(13)12-10(11(14)15)7-16-9-5-3-2-4-6-9/h2-6,10H,7H2,1H3,(H,12,13)(H,14,15)/t10-/m0/s1
Standard InChIKey CICOZWHZVMOPJS-JTQLQIEISA-N
Isomeric SMILES CC(=O)N[C@@H](CSC1=CC=CC=C1)C(=O)O
SMILES CC(=O)NC(CSC1=CC=CC=C1)C(=O)O
Canonical SMILES CC(=O)NC(CSC1=CC=CC=C1)C(=O)O
Appearance Assay:≥98%A crystalline solid
Description S-Phenylmercapturic acid (S-PMA) is a metabolite of benzene used as a biomarker for benzene exposure in humans. In industrial workers, urinary concentrations of up to 543 µg/g creatinine have been detected. In a study of benzene exposure through tobacco smoke inhalation in humans, smokers had a urinary concentration of 9.1 µg S-PMA/g creatinine compared with 4.8 µg S-PMA/g creatinine in non-smokers.
Synonyms 2-acetamido-3-phenylthiopropanoic acid
phenylmercapturic acid
S-phenyl-N-acetylcysteine
S-phenyl-N-acetylcysteine, (DL)-isomer
S-phenylmercapturic acid
PubChem Compound 2723735
Last Modified Nov 11 2021
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